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Compound of Interest

Compound Name: 2,4,5-Trimethylbenzaldehyde

Cat. No.: B1202114

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of 2,4,5-Trimethylbenzaldehyde (CAS No. 5779-72-6). The following procedural guidance is
designed to ensure the safety of laboratory personnel and compliance with standard safety
protocols.

Essential Safety Information

Hazard Identification and Classification:

2,4,5-Trimethylbenzaldehyde is classified as a hazardous substance.[1] It is crucial to handle
this chemical with appropriate care, adhering to the safety precautions outlined in this guide.

GHS Hazard Statements:

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

» H335: May cause respiratory irritation.[1]
GHS Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.
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e P264: Wash skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302 + P352: IF ON SKIN: Wash with plenty of water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 2,4,5-
Trimethylbenzaldehyde.

Property Value

Molecular Formula C10H120

Molecular Weight 148.20 g/mol

CAS Number 5779-72-6

Appearance White to light yellow solid
Melting Point 41-46 °C (lit.)

Boiling Point Not available

Flash Point 110 °C (230 °F) - closed cup

Occupational Exposure Limits (PEL, TLV, REL) Not established

Not available. For a related compound,
NEPA 704 Rati Benzaldehyde, the ratings are Health: 2,
atin
g Flammability: 2, Instability: 0.[2] A conservative

approach should be taken.

Operational Plan for Safe Handling
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A systematic approach to handling 2,4,5-Trimethylbenzaldehyde is critical to minimize
exposure and ensure a safe laboratory environment.

1. Engineering Controls:

e Work in a well-ventilated area, preferably within a chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible.

2. Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.[3]

e Skin Protection:

o Wear chemically resistant gloves (e.g., nitrile or neoprene).

o Wear a lab coat or other protective clothing to prevent skin contact.

» Respiratory Protection:

o If working outside of a fume hood or if dust/vapors are generated, use a NIOSH-approved
respirator with an organic vapor cartridge.[3]

3. Handling Procedures:

» Avoid inhalation of dust or vapors.

e Prevent contact with skin and eyes.

e Do not eat, drink, or smoke in areas where the chemical is handled.

e Wash hands thoroughly after handling.

4., Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

» Keep away from incompatible materials such as strong oxidizing agents.
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Spill and Emergency Procedures

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined above.

For small spills, carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a sealed, labeled container for disposal.

Clean the spill area with a suitable solvent (e.g., acetone) followed by soap and water.[3]
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

» Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Plan

The disposal of 2,4,5-Trimethylbenzaldehyde and its contaminated waste must be handled as
hazardous waste in accordance with all local, state, and federal regulations.

Waste Collection and Segregation:

e Collect all waste, including unused chemical, contaminated PPE, and spill cleanup materials,
in a designated and properly labeled hazardous waste container.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://cameochemicals.noaa.gov/chemical/21181
https://www.benchchem.com/product/b1202114?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e The label should clearly identify the contents as "Hazardous Waste: 2,4,5-
Trimethylbenzaldehyde" and include the accumulation start date.

» Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

Disposal Procedure:

« Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

e Do not dispose of this chemical down the drain or in the regular trash.

Workflow Diagrams

The following diagrams illustrate the key workflows for handling and disposing of 2,4,5-
Trimethylbenzaldehyde.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1202114?utm_src=pdf-body
https://www.benchchem.com/product/b1202114?utm_src=pdf-body
https://www.benchchem.com/product/b1202114?utm_src=pdf-body
https://www.benchchem.com/product/b1202114?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

-

Safe Handling Workflow

~N

Preparation
(Don PPE, Prepare Work Area)

l

Chemical Handling
(Weighing, Transferring)

l

Experimental Use

l

Work Area Cleanup
(Decontaminate Surfaces)

l

Secure Storage
(Tightly Sealed, Ventilated)

[
[
[
[
{

]
]
]
]
J

Click to download full resolution via product page

Caption: Safe Handling Workflow for 2,4,5-Trimethylbenzaldehyde.
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Caption: Waste Disposal Workflow for 2,4,5-Trimethylbenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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